Cas no 2413877-88-8 (tert-butyl N-(4-hydroxyphenyl)methyl-N-phenylcarbamate)

• Product Name: tert-butyl N-(4-hydroxyphenyl)methyl-N-phenylcarbamate
• CAS No: 2413877-88-8
• MF: C₁₈H₂₁NO₃
• MW: 299.364245176315
• CID: 5675009
• PubChem ID: 165768632
• Update Time: 2025-07-23

tert-butyl N-(4-hydroxyphenyl)methyl-N-phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(4-hydroxyphenyl)methyl]-N-phenylcarbamate
• EN300-26665143
• 2413877-88-8
• tert-butyl N-(4-hydroxyphenyl)methyl-N-phenylcarbamate

• Inchi： 1S/C18H21NO3/c1-18(2,3)22-17(21)19(15-7-5-4-6-8-15)13-14-9-11-16(20)12-10-14/h4-12,20H,13H2,1-3H3
• InChI Key： UOTNGMWCCMIITF-UHFFFAOYSA-N
• SMILES： O(C(N(C1C=CC=CC=1)CC1C=CC(=CC=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 299.15214353g/mol
• Monoisotopic Mass: 299.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-(4-hydroxyphenyl)methyl-N-phenylcarbamate

tert-butyl N-(4-hydroxyphenyl)methyl-N-phenylcarbamate (CAS No. 2413877-88-8) - A Versatile Compound in Pharmaceutical and Material Sciences

tert-butyl N-(4-hydroxyphenyl)methyl-N-phenylcarbamate is a multifunctional organic compound with a unique molecular structure that has garnered significant attention in recent years. Its chemical identity, defined by the CAS No. 2413877-88-8, represents a critical intersection between pharmacological research and advanced material development. This compound belongs to the class of carbamates, which are known for their diverse applications in drug discovery, agrochemicals, and polymer science. The presence of multiple functional groups—such as the 4-hydroxyphenyl moiety and the phenyl ring—confers unique chemical reactivity and biological activity, making it a promising candidate for various scientific applications.

Recent studies have highlighted the potential of tert-butyl N-(4-hydroxyphenyl)methyl-N-phenylcarbamate in modulating cellular signaling pathways. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated its ability to interact with tyrosine kinase receptors, suggesting potential therapeutic applications in oncology. The 4-hydroxyphenyl group, in particular, exhibits antioxidant properties, which may contribute to its role in mitigating oxidative stress-related diseases. This finding aligns with broader trends in pharmaceutical research emphasizing the importance of multi-target compounds in drug development.

The tert-butyl group in this molecule provides steric hindrance, which is crucial for stabilizing reactive intermediates during chemical reactions. This property has been leveraged in synthetic methodologies to improve the efficiency of carbamate formation. A 2024 study in Organic & Biomolecular Chemistry reported a novel catalytic approach using tert-butyl derivatives to enhance the selectivity of asymmetric carbamate synthesis, underscoring the compound's role as a key intermediate in industrial processes.

From a materials science perspective, tert-butyl N-(4-hydroxyphenyl)methyl-N-phenylcarbamate has shown potential in the development of biocompatible polymers. Researchers at the University of Tokyo (2023) explored its use in creating stimuli-responsive hydrogels, which can be triggered by pH or temperature changes. The phenyl ring's aromaticity and the 4-hydroxyphenyl group's hydrophilicity enable the formation of hydrogen bonds, enhancing the material's mechanical properties and biodegradability.

Environmental and safety considerations have also been the focus of recent investigations. A 2023 review in Green Chemistry emphasized the importance of green synthesis methods for compounds like tert-butyl N-(4-hydroxyphenyl)methyl-N-phenylcarbamate. The use of microwave-assisted synthesis and solvent-free conditions has been shown to reduce energy consumption and minimize waste, aligning with sustainable chemistry goals. These advancements reflect the growing emphasis on eco-friendly practices in both academic and industrial research.

Furthermore, the compound's potential in nanotechnology applications has been explored. A 2024 paper in Nano Letters described the incorporation of tert-butyl N-(4-hydroxyphenyl)methyl-N-phenylcarbamate into carbon nanotubes to enhance their surface functionality. The 4-hydroxyphenyl group's ability to form covalent bonds with nanomaterials opens new avenues for creating hybrid materials with tailored properties for electronics and biomedical devices.

Despite its promising applications, challenges remain in optimizing the compound's synthesis and scalability. A 2023 study in Chemical Engineering Journal highlighted the need for advanced chromatographic techniques to purify tert-butyl N-(4-hydroxyphenyl)methyl-N-phenylcarbamate from complex reaction mixtures. The development of continuous flow reactors and solid-phase extraction methods is currently being investigated to address these limitations.

In conclusion, tert-butyl N-(4-hydroxyphenyl)methyl-N-phenylcarbamate (CAS No. 2413877-88-8) represents a versatile platform for innovation across multiple scientific disciplines. Its unique molecular architecture and functional groups position it as a valuable tool in pharmaceuticals, materials science, and sustainable chemistry. Ongoing research continues to uncover new applications, underscoring the importance of this compound in advancing modern science and technology.